Cas no 18905-50-5 (2-Chloro-1-methyl-3,5-dinitrobenzene)

• Product Name: 2-Chloro-1-methyl-3,5-dinitrobenzene
• CAS No: 18905-50-5
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 907592
• PubChem ID: 293253
• Update Time: 2025-04-19

2-Chloro-1-methyl-3,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-methyl-3,5-dinitrobenzene
• 1-chloro-2-methyl-4,6-dinitrobenzene
• 2,4-Dinitro-1-chlor-6-methyl-benzol
• 2-Chlor-3,5-dinitro-toluol
• 2-chloro-1-methyl-3,5-dinitro-benzene
• 2-Chloro-3,5-dinitrotoluene
• 2-Methyl-4,6-dinitro-chlorbenzol
• 2-methyl-4,6-dinitrochlorobenzene
• NSC-159598
• DTXSID30303652
• EN300-6477577
• AKOS022187059
• Benzene, 2-chloro-1-methyl-3,5-dinitro-
• SCHEMBL9452637
• 18905-50-5
• NSC159598

• Inchi： 1S/C7H5ClN2O4/c1-4-2-5(9(11)12)3-6(7(4)8)10(13)14/h2-3H,1H3
• InChI Key： FXMUNKFQIKDUBF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.99400
• Monoisotopic Mass: 215.9937843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.64000
• LogP: 3.51120